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Compound of Interest

Compound Name: 3-Fluoroanisole

Cat. No.: B032098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Fluoroanisole is a fluorinated aromatic compound with significant applications as a key

intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials science

products.[1] Its unique physicochemical properties, imparted by the fluorine substituent, make it

a valuable building block for introducing fluorine into larger, more complex molecules, thereby

enhancing their biological activity and metabolic stability.[2][3] This technical guide provides a

comprehensive overview of the safety data for 3-Fluoroanisole, detailed handling precautions

for laboratory and research settings, and an illustrative experimental workflow for its application

in organic synthesis.

Chemical and Physical Properties
3-Fluoroanisole is a colorless to pale yellow liquid with a characteristic ether-like odor.[3] A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value

CAS Number 456-49-5

Molecular Formula C₇H₇FO

Molecular Weight 126.13 g/mol

Boiling Point 158 °C at 743 mmHg (lit.)

Density 1.104 g/mL at 25 °C (lit.)

Flash Point 44 °C (111.2 °F) - closed cup

Refractive Index n20/D 1.488 (lit.)

Solubility Insoluble in water, soluble in organic solvents.[3]

Safety and Hazard Information
3-Fluoroanisole is classified as a flammable liquid and requires careful handling to avoid

ignition. The primary hazards are associated with its flammability and potential for irritation

upon contact.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Signal Word:Warning

Potential Health Effects
Inhalation: May cause respiratory tract irritation.[3]

Skin Contact: May cause skin irritation.[3]

Eye Contact: May cause eye irritation and potential corneal damage.[3]
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Ingestion: May be harmful if swallowed.

Prolonged or repeated exposure may affect the central nervous system, leading to symptoms

such as headache, dizziness, and fatigue.[3]

Handling and Storage Precautions
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 3-Fluoroanisole to determine the

appropriate level of personal protective equipment. The following table outlines recommended

PPE.

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. A face shield may be appropriate for

larger quantities or splash hazards.

Skin Protection
Chemically resistant gloves (e.g., nitrile rubber).

Lab coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an organic

vapor cartridge is recommended.

Safe Handling Procedures
Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Ground/bond container and receiving equipment to prevent static discharge.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.
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Handle in a well-ventilated area, preferably in a chemical fume hood.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Store away from incompatible materials such as strong oxidizing agents.

The storage area should be designated as a flammables storage area.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back. Containers may explode when heated.
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, vermiculite) and place in

a suitable container for disposal.

Applications in Research and Development
3-Fluoroanisole is a versatile building block in organic synthesis, particularly for the

introduction of the fluoromethoxybenzene moiety into target molecules. This is of significant

interest in drug discovery, as the incorporation of fluorine can modulate a compound's

pharmacokinetic and pharmacodynamic properties.[2][4]

Use in Pharmaceutical Synthesis
3-Fluoroanisole serves as a precursor in the synthesis of various pharmaceutical agents,

including:

Selective serotonin reuptake inhibitors (SSRIs)[3]

Antipsychotic agents[3]

Noradrenaline analogues

Quinolone antibiotics[2]

The presence of the fluorine atom can enhance metabolic stability, binding affinity, and

bioavailability of the final drug product.[2]

Agrochemical and Materials Science Applications
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In agrochemical research, the fluorinated aromatic scaffold of 3-Fluoroanisole is used to

improve the metabolic stability and membrane permeability of pesticides and herbicides.[1][3] It

is also employed in materials science for the synthesis of liquid crystals and specialty polymers.

[1][2]

Experimental Workflow: Synthesis of a Fluorinated
Biaryl Compound
The following section provides a representative experimental workflow for a Suzuki cross-

coupling reaction using a derivative of 3-fluoroanisole. This is a common reaction type where

this building block would be utilized in a research setting.

Reaction Scheme
This workflow illustrates the synthesis of a fluorinated biaryl compound, a common scaffold in

medicinal chemistry.
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Caption: Suzuki cross-coupling workflow for synthesizing a fluorinated biaryl compound.

Detailed Methodology
Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 4-bromo-3-fluoroanisole (1.0 eq), the desired arylboronic acid (1.2

eq), and potassium carbonate (2.0 eq).

Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or

argon) three times to ensure an oxygen-free atmosphere.
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Solvent and Catalyst Addition: Degassed toluene and water (e.g., in a 4:1 ratio) are added to

the flask via syringe, followed by the palladium catalyst (e.g.,

tetrakis(triphenylphosphine)palladium(0), 0.05 eq).

Reaction: The reaction mixture is heated to reflux (typically 80-100 °C) and stirred vigorously.

The progress of the reaction is monitored by an appropriate analytical technique, such as

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Workup: Upon completion, the reaction mixture is cooled to room temperature. The organic

layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl

acetate). The combined organic layers are washed with brine, dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

fluorinated biaryl product.

Logical Workflow for Safe Handling
The following diagram outlines the logical steps for the safe handling of 3-Fluoroanisole in a

research laboratory.
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Caption: Logical workflow for the safe handling of 3-Fluoroanisole in a laboratory setting.
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Conclusion
3-Fluoroanisole is a valuable chemical intermediate with broad applications in research and

development. Its flammable nature and potential for irritation necessitate strict adherence to

safety protocols. By understanding its properties and implementing the handling precautions

outlined in this guide, researchers can safely and effectively utilize 3-Fluoroanisole in the

synthesis of novel compounds with enhanced properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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